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Compound of Interest

Compound Name: N-ethyl-2,2-dimethylpropanamide

Cat. No.: B3378496 Get Quote

Technical Support Center: N-ethyl-2,2-
dimethylpropanamide
Disclaimer: A specific Safety Data Sheet (SDS) for N-ethyl-2,2-dimethylpropanamide is not

readily available. The information provided below is based on the safety data of structurally

similar compounds (N,N-diethylacetamide, N-ethylpropanamide, and pivalamide) and general

best practices for handling amides in a laboratory setting. It is crucial to handle this compound

with caution and to perform a thorough risk assessment before use.

Frequently Asked Questions (FAQs)
Q1: What are the potential primary hazards associated with N-ethyl-2,2-
dimethylpropanamide?

Based on data from similar amide compounds, N-ethyl-2,2-dimethylpropanamide should be

handled as a substance that is potentially:

Harmful if swallowed, inhaled, or in contact with skin.

A cause of skin and serious eye irritation.[1]

A potential cause of respiratory irritation.[1]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?
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To minimize exposure, the following PPE is recommended:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[2]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

significant aerosol or vapor generation is expected, a respirator may be necessary.[3]

Q3: How should I properly store N-ethyl-2,2-dimethylpropanamide?

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area. Keep it

away from incompatible materials such as strong oxidizing agents.[4]

Q4: What should I do in case of accidental contact with the compound?

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[5][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5][6]
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Issue Possible Cause Recommended Action

Mild skin irritation after

handling.

Inadequate hand protection or

minor spill.

Wash the affected area

thoroughly with soap and

water. Apply a soothing lotion.

Review and improve glove-

wearing practices.

Compound has developed a

slight color.

Potential degradation or

contamination.

Do not use the compound if its

appearance has changed.

Dispose of it according to your

institution's chemical waste

procedures.

A spill occurs outside of a fume

hood.
Accidental mishandling.

Evacuate the immediate area.

If the spill is small, and you are

trained to do so, absorb the

spill with an inert material (e.g.,

vermiculite, sand) and place it

in a sealed container for

disposal. Ensure the area is

well-ventilated. For larger

spills, contact your institution's

environmental health and

safety department.
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Property
N,N-

Diethylacetamide
N-Ethylpropanamide Pivalamide

Molecular Formula C6H13NO C5H11NO C5H11NO

Molecular Weight 115.17 g/mol 101.15 g/mol [1] 101.15 g/mol [8]

Boiling Point 185-186 °C 116 °C @ 25mmHg[7] 212 °C

Melting Point -40 °C 105 °C[7] 154-157 °C[8]

Flash Point 71 °C -32 °C[7] Not available

Experimental Protocols
Due to the lack of specific experimental protocols for N-ethyl-2,2-dimethylpropanamide in the

search results, detailed methodologies cannot be provided. Researchers should adapt

standard laboratory procedures for handling solid or liquid amides, always prioritizing safety

and conducting a thorough risk assessment before commencing any experiment.
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Safe Handling Workflow for N-ethyl-2,2-dimethylpropanamide
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Caption: Workflow for the safe handling of N-ethyl-2,2-dimethylpropanamide.
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Key Safety Considerations

N-ethyl-2,2-dimethylpropanamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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